Cas no 1861555-75-0 (1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol)

• Product Name: 1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol
• CAS No: 1861555-75-0
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5719960
• PubChem ID: 121206047
• Update Time: 2025-06-08

1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026715176
• starbld0011650
• 1861555-75-0
• 1-(2-cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol
• 1-[2-cyclopropyl-6-(methylamino)pyrimidin-4-yl]azetidin-3-ol
• F1967-5146
• 3-Azetidinol, 1-[2-cyclopropyl-6-(methylamino)-4-pyrimidinyl]-
• 1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol

• Inchi： 1S/C11H16N4O/c1-12-9-4-10(15-5-8(16)6-15)14-11(13-9)7-2-3-7/h4,7-8,16H,2-3,5-6H2,1H3,(H,12,13,14)
• InChI Key： GKRMLWAHDHKYMF-UHFFFAOYSA-N
• SMILES： OC1CN(C2=CC(NC)=NC(C3CC3)=N2)C1

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 457.5±45.0 °C(Predicted)
• pka: 13.46±0.20(Predicted)

Additional information on 1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol

Introduction to 1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol (CAS No. 1861555-75-0)

1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol (CAS No. 1861555-75-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of 1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol is defined by its azetidine ring and the substituted pyrimidine moiety. The cyclopropyl group and the methylamino substituent on the pyrimidine ring contribute to its distinct pharmacological profile. The compound's molecular formula is C₁₃H₁₇N₃O, with a molecular weight of approximately 239.30 g/mol. Its solubility in water is limited, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO).

The physical properties of 1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol, including its melting point and boiling point, have been determined through various analytical techniques. The compound is stable under standard laboratory conditions and can be stored at room temperature without significant degradation.

Biological Activities and Mechanisms of Action

1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of research has been its activity as a modulator of neurotransmitter systems, specifically as an agonist or antagonist of certain receptors.

In vitro studies have demonstrated that 1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol exhibits potent activity against various cancer cell lines. It has been shown to induce apoptosis and inhibit cell proliferation through mechanisms involving the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that the compound may have potential applications in cancer therapy.

In addition to its anti-cancer properties, 1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for neurological disorders.

Clinical Trials and Development Status

The promising preclinical results with 1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol have led to its advancement into clinical trials. Several Phase I trials have been conducted to evaluate the safety and pharmacokinetics of the compound in healthy volunteers. These trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

The positive outcomes from Phase I trials have paved the way for Phase II trials, which are currently underway to assess the efficacy of 1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-yl)azetidin-3-ol in specific patient populations. These trials are focusing on conditions such as glioblastoma multiforme (GBM), a highly aggressive form of brain cancer, and Alzheimer's disease.

Potential Applications and Future Directions

The broad spectrum of biological activities exhibited by 1-(2-Cyclopropyl-6-(methylamino)pyrimidin-4-y l )azet id i n - 3 - ol strong > suggests that it may have multiple therapeutic applications beyond cancer and neurological disorders. Ongoing research is exploring its potential in other areas such as inflammation, pain management, and cardiovascular diseases.

The development of novel drug delivery systems for < strong > 1 -( 2 - Cyc lo pro pyl - 6 -( methyl amino ) py rim i di n - 4 - y l ) az et id i n - 3 - ol strong > is also an active area of investigation. Nanoparticle-based formulations are being developed to enhance the bioavailability and target specificity of the compound, potentially improving its therapeutic index.

< p > In conclusion , strong > 1 -( 2 - Cyc lo pro pyl - 6 -( methyl amino ) py rim i di n - 4 - y l ) az et id i n - 3 - ol strong > ( CAS No . 1861555 - 75 - 0 ) represents a promising candidate for the treatment of various diseases . Its unique chemical structure , combined with its diverse biological activities , positions it as a valuable asset in pharmaceutical research . As clinical trials continue to advance , it is anticipated that this compound will play a significant role in improving patient outcomes across multiple therapeutic areas . p > article > response >